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Fluopimomide Cross-Resistance Profile: A
Comparative Analysis
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cross-resistance profiles of

Fluopimomide with other key fungicide classes. The information is compiled from recent

studies and is intended to inform resistance management strategies and future fungicide

development.

Fluopimomide, a novel pyridinylmethyl-benzamide fungicide, has been developed to control a

range of plant pathogens. Understanding its potential for cross-resistance with existing

fungicides is critical for its effective and sustainable use in agriculture.

Quantitative Data on Cross-Resistance
Recent studies have investigated the cross-resistance relationship between Fluopimomide
and other fungicides, particularly its parent compound, fluopicolide, and other oomycete-

targeting fungicides. The data consistently shows a lack of cross-resistance with fungicides

from different mode-of-action groups.

A key study by Shang et al. (2020) on Phytophthora capsici established baseline sensitivity to

fluopicolide and investigated cross-resistance in fluopicolide-resistant mutants. The findings
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from this and other related studies are summarized below.

Table 1: Cross-Resistance between Fluopicolide/Fluopimomide and Other Fungicide Classes

in Phytophthora species.
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Fungicide Class
Representative
Fungicide(s)

Cross-Resistance
with
Fluopicolide/Fluopi
momide

Supporting
Evidence

Pyridinylmethyl-

benzamides
Fluopicolide

Positive Cross-

Resistance

Strong positive

correlation in

sensitivity between

fluopicolide and

Fluopimomide

observed in P. capsici

and P. nicotianae.[1]

[2][3]

Carboxylic Acid

Amides (CAA)
Dimethomorph No Cross-Resistance

Fluopicolide-resistant

mutants of P. capsici

showed no change in

sensitivity to

dimethomorph.[1][2]

Quinone outside

Inhibitors (QoI)
Azoxystrobin No Cross-Resistance

No correlation in

sensitivity was found

between fluopicolide

and azoxystrobin in P.

capsici.

Oxysterol Binding

Protein Inhibitors

(OSBPI)

Oxathiapiprolin No Cross-Resistance

Fluopicolide-resistant

mutants of P. capsici

remained sensitive to

oxathiapiprolin.

Cyano-imidazole Cyazofamid No Cross-Resistance

No cross-resistance

was detected between

fluopicolide and

cyazofamid in P.

capsici.

Cymoxanil Cymoxanil No Cross-Resistance Sensitivity to

cymoxanil was not

affected in
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fluopicolide-resistant

P. capsici isolates.

Phenylamides Metalaxyl
Negative Cross-

Resistance

A negative correlation

was observed,

suggesting that

fluopicolide-resistant

mutants may be more

sensitive to metalaxyl.

Benzamides Zoxamide No Cross-Resistance

No significant

correlation in

sensitivity was found.

Dithiocarbamates Chlorothalonil No Cross-Resistance

No cross-resistance

was observed with

this multi-site inhibitor.

Phenylpyridin-amines Fluazinam No Cross-Resistance

No correlation in

sensitivity was

detected.

Table 2: Example EC50 Values for Fluopicolide against Phytophthora capsici

Isolate Type
Number of
Isolates

Mean EC50
(µg/mL)

EC50 Range
(µg/mL)

Reference

Wild-type

(Baseline)
146 0.17 0.07 - 0.34

Shang et al.

(2020)

Fluopicolide-

Resistant

Mutants

44 >10 (variable)

6.21 to 559.90

(Resistance

Factor)

Shang et al.

(2020)

Experimental Protocols
The data presented is primarily derived from in vitro sensitivity assays. Below is a detailed

methodology for a typical mycelial growth inhibition assay used to determine EC50 values and

assess cross-resistance.
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Mycelial Growth Inhibition Assay
This protocol is adapted from the methodology described by Shang et al. (2020) for testing the

sensitivity of Phytophthora capsici to fungicides.

1. Fungal Isolates and Culture Preparation:

Isolates of the target pathogen (e.g., Phytophthora capsici) are collected from the field or

obtained from culture collections.

For baseline sensitivity, isolates with no prior exposure to the test fungicide are used.

To study cross-resistance, isolates with known resistance to a specific fungicide are

included.

Isolates are cultured on a suitable medium, such as potato dextrose agar (PDA), at an

optimal temperature (e.g., 25°C) in the dark.

2. Fungicide Stock Solution and Media Preparation:

Stock solutions of the fungicides to be tested are prepared by dissolving them in a suitable

solvent, such as dimethyl sulfoxide (DMSO).

The stock solutions are then serially diluted.

These dilutions are incorporated into the molten culture medium (e.g., PDA) to achieve a

range of final concentrations. The final concentration of the solvent (e.g., DMSO) in the

medium should be kept constant and at a level that does not affect fungal growth (e.g., ≤

0.1% v/v).

A control medium containing only the solvent at the same concentration is also prepared.

3. Inoculation and Incubation:

Mycelial plugs (e.g., 5 mm in diameter) are taken from the actively growing margin of a fresh

fungal culture.

A single mycelial plug is placed at the center of each fungicide-amended and control plate.
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The plates are incubated at the optimal growth temperature for the pathogen until the

mycelial growth in the control plates reaches a specified diameter (e.g., nearly covers the

plate).

4. Data Collection and Analysis:

The diameter of the fungal colony on each plate is measured in two perpendicular directions.

The percentage of mycelial growth inhibition is calculated for each fungicide concentration

relative to the growth on the control plates.

The EC50 (Effective Concentration to inhibit growth by 50%) value for each isolate and

fungicide is calculated by probit analysis or by regressing the percentage of inhibition against

the logarithm of the fungicide concentration.

Cross-resistance is determined by comparing the EC50 values of a fungicide for both the

sensitive (wild-type) and resistant isolates of the pathogen. A significant correlation between

the EC50 values of two fungicides across a range of isolates indicates cross-resistance.
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Caption: Workflow for assessing fungicide cross-resistance in vitro.
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Conceptual Diagram of Cross-Resistance Relationships
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Caption: Cross-resistance relationship of Fluopimomide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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